Cas no 4652-65-7 (Z-Glu(ome)-OH)

Z-Glu(OMe)-OH, or Z-protected L-glutamic acid α-methyl ester, is a derivative of glutamic acid featuring a carbobenzyloxy (Z) protecting group at the amine and a methyl ester at the α-carboxyl group. This compound is widely used in peptide synthesis, particularly for introducing glutamic acid residues with orthogonal protection strategies. The Z-group ensures selective deprotection under mild hydrogenolysis conditions, while the methyl ester enhances solubility and handling. Its stability and compatibility with standard coupling reagents make it a reliable building block for solid-phase and solution-phase peptide synthesis. The product is characterized by high purity and consistent performance, meeting rigorous research and industrial standards.
Z-Glu(ome)-OH structure
Z-Glu(ome)-OH structure
Product Name:Z-Glu(ome)-OH
CAS No:4652-65-7
MF:C14H17NO6
MW:295.287884473801
MDL:MFCD00191090
CID:95474
PubChem ID:135727265
Update Time:2025-06-07

Z-Glu(ome)-OH Chemical and Physical Properties

Names and Identifiers

    • CBZ-GLU(OME)-OH
    • Z-Glu(OMe)-OH
    • Z-Glu(ome)
    • 2-{[(benzyloxy)carbonyl]amino}-5-methoxy-5-oxopentanoic acid (non-preferred name)
    • (2S)-2-{[(benzyloxy)carbonyl]amino}-5-methoxy-5-oxopentanoic acid (non-preferred name)
    • 5-Methyl N-Carbobenzoxy-L-glutamate
    • (S)-2-(((Benzyloxy)carbonyl)amino)-5-methoxy-5-oxopentanoic acid
    • 5-methoxy-5-oxo-2-(phenylmethoxycarbonylamino)pentanoic acid
    • Z-L-Glu(Me)-OH
    • Z-L-Glu(OMe)-OH
    • 2-(benzyloxycarbonyl)amino-5-methoxy-5-oxopentanoic acid
    • 2-benzyloxycarbonylaminopentanedioic acid 5-methyl ester
    • Cbz-L-glutamicacid4-methylester
    • Z-Glu-(OMe)-OH
    • Z-GLUTAMIC ACID(OME)-OH
    • Z-L-GLUTAMIC ACID Y-METHYLESTER
    • N-Benzyloxycarbonyl-L-glutamic Acid 5-Methyl Ester
    • N-Carbobenzoxy-L-glutamic Acid 5-Methyl Ester
    • N-Cbz-L-glutamic Acid 5-Methyl Ester
    • 5-Methyl N-Benzyloxycarbonyl-L-glutamate
    • 5-Methyl N-Cbz-L-glutamate
    • Methyl N-carbobenzoxy-L-glutamate
    • N-(Benzyloxycarbonyl)-L-glutamic acid 5-methyl ester
    • PubChem19037
    • JSNVOAWDAFVIKY-NSHDSACASA-N
    • AX8020919
    • M2269
    • V6066
    • N-Carbobenzyloxy-glutamic ac
    • SCHEMBL220498
    • (S)-2-(benzyloxycarbonylamino)-5-methoxy-5-oxopentanoic acid
    • A827063
    • A-methyl ester
    • AKOS015851494
    • MFCD00191090
    • AS-17990
    • EN300-7098068
    • CS-0129432
    • 4652-65-7
    • N-alpha-BenZyloxycarbonyl-L-glutamic acid gamma-methyl ester (CbZ-L-Glu(Me)-OH)
    • AKOS016001532
    • Z-D-glutamic acid
    • N-Carbobenzyloxy-glutamic acid 5-methyl ester
    • FD21455
    • (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-5-METHOXY-5-OXOPENTANOIC ACID
    • n-((benzyloxy)carbonyl)-5-o-methyl-l-glutamic acid
    • L-Glutamic acid, N-[(phenylmethoxy)carbonyl]-, 5-methyl ester
    • A847873
    • Z-Glu(ome)-OH
    • MDL： MFCD00191090
    • Inchi： 1S/C14H17NO6/c1-20-12(16)8-7-11(13(17)18)15-14(19)21-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,19)(H,17,18)/t11-/m0/s1
    • InChI Key： JSNVOAWDAFVIKY-NSHDSACASA-N
    • SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCC(=O)OC)=O

Computed Properties

  • Exact Mass: 295.10561
  • Monoisotopic Mass: 295.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 68.0 to 72.0 deg-C
  • Boiling Point: 510.6°Cat760mmHg
  • Flash Point: 262.6°C
  • Refractive Index: 1.535
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),
  • PSA: 101.93
  • Solubility: Uncertain

Z-Glu(ome)-OH Security Information

  • Storage Condition：0-10°C

Z-Glu(ome)-OH Pricemore >>

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Z-Glu(ome)-OH Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4652-65-7)Z-GLU(OME)-OH
Order Number:sfd16840
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:4652-65-7)Z-GLU(OME)-OH
sfd16840
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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